Cas no 61484-98-8 (Benzoic acid, 2-amino-4-ethoxy-)

• Product Name: Benzoic acid, 2-amino-4-ethoxy-
• CAS No: 61484-98-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 477701
• PubChem ID: 826283
• Update Time: 2025-05-19

Benzoic acid, 2-amino-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-ethoxy-
• 2-amino-4-ethoxyBenzoic acid
• Oprea1_426699
• 2-amino-4-ethoxybenzoicacid
• BS-51667
• DTXSID30356567
• LHMILTWCGKFWAI-UHFFFAOYSA-N
• CS-0163290
• AM84131
• 4-ethoxyanthranilic acid
• SCHEMBL11833005
• D96193
• 61484-98-8
• AKOS006238356
• DB-346747

• Inchi： 1S/C9H11NO3/c1-2-13-6-3-4-7(9(11)12)8(10)5-6/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： LHMILTWCGKFWAI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)O)=C(C=1)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Benzoic acid, 2-amino-4-ethoxy-

Benzoic Acid, 2-Amino-4-Ethoxy- (CAS No. 61484-98-8): An Overview of Its Properties, Applications, and Recent Research Advances

Benzoic acid, 2-amino-4-ethoxy- (CAS No. 61484-98-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 2-Amino-4-ethoxybenzoic acid, is characterized by its unique molecular structure, which combines an amino group, an ethoxy group, and a carboxylic acid functional group. These features contribute to its diverse chemical properties and potential applications.

The molecular formula of 2-Amino-4-ethoxybenzoic acid is C₁₀H₁₁NO₃, and it has a molecular weight of approximately 193.20 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in water and various organic solvents such as ethanol and methanol. Its solubility properties make it suitable for use in a wide range of chemical reactions and formulations.

In the pharmaceutical industry, Benzoic acid, 2-amino-4-ethoxy- has shown promise as an intermediate in the synthesis of various drugs and pharmaceutical compounds. Its amino and carboxylic acid groups can participate in condensation reactions, esterifications, and other transformations that are crucial for the development of new therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of anti-inflammatory drugs, antiviral agents, and other bioactive molecules.

One notable application of 2-Amino-4-ethoxybenzoic acid is in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the preparation of metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and drug delivery systems. The unique properties of MOFs derived from Benzoic acid, 2-amino-4-ethoxy- make them attractive candidates for advanced materials research.

In addition to its pharmaceutical and materials science applications, Benzoic acid, 2-amino-4-ethoxy- has been studied for its potential biological activities. Research has shown that it exhibits moderate antibacterial and antifungal properties against certain strains of bacteria and fungi. These findings suggest that it could be further developed as a component in topical formulations for skin care or wound healing applications.

The environmental impact of 2-Amino-4-ethoxybenzoic acid is another area of ongoing research. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. Preliminary results indicate that it is relatively biodegradable under aerobic conditions but may persist longer in anaerobic environments. This information is crucial for assessing its environmental safety and guiding its responsible use in industrial processes.

The synthesis of Benzoic acid, 2-amino-4-ethoxy- can be achieved through several routes, including the reaction of 2-aminoethyl ether with benzoic acid chloride or the esterification of 2-aminoethyl ether with benzoic anhydride followed by hydrolysis. Each synthetic method has its advantages and challenges, such as yield optimization, purity enhancement, and cost-effectiveness. Researchers continue to explore more efficient and sustainable synthesis pathways to meet the growing demand for this compound.

In conclusion, Benzoic acid, 2-amino-4-ethoxy- (CAS No. 61484-98-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and biology. Its unique chemical structure endows it with valuable properties that make it an important intermediate in various synthetic processes. Ongoing research into its biological activities and environmental impact further highlights its significance in both academic and industrial contexts.